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Compound of Interest

Compound Name: Dehydrocholatesodium

Cat. No.: B13087799

Get Quote

Abstract
Sodium Dehydrocholate (NaDHC) is a semi-synthetic bile salt derived from the oxidation of

cholic acid. Unlike its precursor or the more common sodium deoxycholate, NaDHC possesses

three ketone groups at the C3, C7, and C12 positions, rendering it less amphiphilic and

significantly less cytotoxic. It is widely utilized as a hydrocholeretic agent, a solubilizer for

lipophilic drugs, and a probe for circulation time. This application note details a robust, self-

validating protocol for preparing high-purity NaDHC stock solutions (up to 20% w/v),

emphasizing pH-dependent solubility profiles and critical quality control checkpoints to ensure

experimental reproducibility.

Physicochemical Profile & Applications
Understanding the chemical nature of NaDHC is prerequisite to proper handling. Its tri-keto

structure results in a higher Critical Micelle Concentration (CMC) compared to hydroxy-bile

salts, acting more as a hydrotrope than a traditional detergent at lower concentrations.

Table 1: Chemical Specifications
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Parameter Specification

IUPAC Name Sodium 3,7,12-trioxo-5β-cholan-24-oate

CAS Number 145-41-5

Molecular Formula C₂₄H₃₃NaO₅

Molecular Weight 424.51 g/mol

Solubility (Water) High (>200 mg/mL at pH > 8.[1]0)

pKa (Acid Form)
~5.0 (Dehydrocholic acid precipitates below pH

6.0)

Appearance White to off-white crystalline powder

Critical Micelle Conc.[2][3] (CMC)
~10–16 mM (Higher than Deoxycholate's ~2-6

mM)

Key Applications
Hydrocholeretic Agent: Stimulates bile secretion with high water content.

Circulation Time Probe: Historically used in the "Decholin Test" (20% injection) to measure

arm-to-tongue circulation time.[3]

Permeation Enhancer: Increases bioavailability of drugs across mucosal membranes.

Non-Lytic Surfactant: Used in cell culture where membrane solubilization without extensive

lysis is required.

Materials & Reagents
Sodium Dehydrocholate Powder: USP or High-Purity Research Grade (>98%).

Solvent: Sterile Water for Injection (WFI) or Phosphate Buffered Saline (PBS), pH 7.4 (for

lower concentrations).

pH Adjustment: 1N NaOH (Sodium Hydroxide) and 0.1N HCl.
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Filtration: 0.22 µm Polyethersulfone (PES) or PVDF syringe filters (Low protein binding).

Vessels: Amber glass vials or polypropylene tubes (protect from strong light).

Preparation Protocol
Core Directive: The pH-Solubility Nexus
The most common failure mode in NaDHC preparation is acid precipitation. Dehydrocholic acid

is insoluble in water. If the pH of your stock solution drifts below 7.0, the solution will become

cloudy as the salt converts back to the acid form. Always maintain pH > 7.5.

Protocol A: High-Concentration Stock (20% w/v / ~470
mM)
Target: Mimics clinical "Decholin" formulation; suitable for dilution.

Weighing: Weigh 2.0 g of Sodium Dehydrocholate powder.

Initial Dissolution: Transfer powder to a sterile beaker. Add 8.0 mL of Sterile Water for

Injection (WFI).

Note: Do not add the full volume yet. The powder volume contributes to the final volume.

Agitation: Stir gently at room temperature (20–25°C). NaDHC is highly soluble; heating is

rarely required but warming to 37°C can accelerate dissolution.

pH Verification (Critical Step): Check pH. It should naturally be alkaline (~8.0–9.0).

Correction: If pH is < 7.5, add 1N NaOH dropwise until pH is 7.5–8.5.

Volume Adjustment: Transfer solution to a volumetric flask or graduated cylinder. Add WFI to

bring the final volume to 10.0 mL.

Sterilization: Pass the solution through a 0.22 µm PES filter into a sterile amber vial.

Why Filtration? Autoclaving bile salts can lead to hydrolysis or chemical degradation over

repeated cycles. Filtration preserves chemical integrity.
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Protocol B: Standard Laboratory Stock (100 mM)
Target: General use for cell culture or enzymatic assays.

Calculation: To prepare 50 mL of 100 mM solution:

Dissolution: Dissolve 2.12 g of NaDHC in 40 mL of PBS (pH 7.4) or water.[1][4]

Clarification: Vortex until clear.

Finalize: Adjust volume to 50 mL. Filter sterilize.

Quality Control & Validation
Every stock solution must pass these three checks before experimental use:

Visual Inspection: Solution must be crystal clear and colorless. Any turbidity indicates either

contamination or pH-induced precipitation.

pH Confirmation: Spot check a 10 µL aliquot. pH must be ≥ 7.5.

Precipitation Challenge (Optional): Dilute a small aliquot 1:10 into acidic buffer (pH 4). A

heavy white precipitate (dehydrocholic acid) confirms the identity of the bile salt.

Storage & Stability
Temperature: Store at Room Temperature (20–25°C).

Warning: Refrigeration (4°C) of high-concentration (20%) stocks may cause crystallization.

If crystals form, warm to 37°C and vortex to redissolve.

Light: Protect from direct sunlight.

Shelf Life: 6 months if sterile filtered and sealed. 1 month if opened frequently.

Process Visualization (Workflow)
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Start: Weigh NaDHC Powder

Add 80% Final Volume Solvent
(Water or PBS)

Agitate at Room Temp
(Optional: Warm to 37°C)

QC Check: Measure pH

Adjust pH to 7.5 - 9.0
(Use 1N NaOH)

pH < 7.5

Adjust to Final Volume

pH ≥ 7.5Re-test

Sterilization
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Storage
(RT, Protect from Light)
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Caption: Logical workflow for the preparation of Sodium Dehydrocholate ensuring pH stability

and sterility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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